Cas no 19481-82-4 (2-Bromopropionitrile)

2-Bromopropionitrile (CAS 2417-90-5) is a brominated nitrile compound with the molecular formula C₃H₄BrN. It is a versatile intermediate in organic synthesis, particularly valued for its reactivity in nucleophilic substitution and cyanoalkylation reactions. The presence of both bromine and nitrile functional groups enables its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its high purity and stability under controlled conditions make it suitable for precision applications in fine chemical manufacturing. Proper handling is essential due to its potential toxicity and reactivity. The compound is typically stored under inert conditions to maintain its integrity.
2-Bromopropionitrile structure
2-Bromopropionitrile structure
Product Name:2-Bromopropionitrile
CAS No:19481-82-4
MF:C3H4BrN
MW:133.974559783936
MDL:MFCD00010383
CID:218387
PubChem ID:140538
Update Time:2025-05-28

2-Bromopropionitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,2-bromo- (9CI)
    • bromopropionitrile
    • methyl bromoacetonitrile
    • Propanenitrile,2-bromo
    • 2-BROMOPROPIONITRILE
    • 2-broMopropanenitrile
    • Propanenitrile, 2-broMo-
    • 2-BroMopropionitrile 97%
    • (+/-)-2-Bromopropionitrile;alpha-Bromopropionitrile
    • (+) 2-bromo-propionitrile
    • s12043
    • 2-bromoproprionitrile
    • EN300-139994
    • J-508540
    • FT-0637857
    • SY022284
    • SCHEMBL181237
    • DTXSID80941245
    • Propanenitrile, bromo-
    • AKOS015912645
    • (+/-)-2-Bromopropionitrile
    • BS-22302
    • CS-0020094
    • 2-Bromopropionitrile, 97%
    • MFCD00010383
    • AMY39192
    • ()-2-Bromopropionitrile;-Bromopropionitrile
    • 2-bromo-propionitrile
    • 2-bromopropanitrile
    • PYNYHMRMZOGVML-UHFFFAOYSA-N
    • 19481-82-4
    • DB-044871
    • 2-Bromopropionitrile
    • MDL： MFCD00010383
    • Inchi： 1S/C3H4BrN/c1-3(4)2-5/h3H,1H3
    • InChI Key： PYNYHMRMZOGVML-UHFFFAOYSA-N
    • SMILES： BrC(C#N)C

Computed Properties

  • Exact Mass: 132.95300
  • Monoisotopic Mass: 132.95271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 60.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Color/Form: Light yellow liquid
  • Density: 1.55 g/mL at 25 °C(lit.)
  • Boiling Point: 68-69 °C/50 mmHg(lit.)
  • Flash Point: Fahrenheit: 136.4 ° f
    Celsius: 58 ° c
  • Refractive Index: n20/D 1.461(lit.)
  • PSA: 23.79000
  • LogP: 1.29338
  • Solubility: Not determined

2-Bromopropionitrile Security Information

2-Bromopropionitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Bromopropionitrile Pricemore >>

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abcr
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